Cas no 2171787-27-0 (3-N-benzyl-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid)

3-N-benzyl-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid is a specialized amino acid derivative featuring a cyclobutyl side chain and an Fmoc-protected amine group. Its structural complexity makes it valuable in peptide synthesis, particularly for introducing constrained cyclobutyl motifs, which can enhance conformational stability and binding affinity in designed peptides. The Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), allowing for selective deprotection under mild basic conditions. The benzyl and acetamido functionalities further contribute to its versatility in modifying peptide backbones. This compound is particularly useful in medicinal chemistry and bioconjugation applications where precise control over peptide architecture is required.
3-N-benzyl-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid structure
2171787-27-0 structure
Product Name:3-N-benzyl-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid
CAS No:2171787-27-0
MF:C31H32N2O5
MW:512.596188545227
CID:6264394
PubChem ID:165876060
Update Time:2025-05-23

3-N-benzyl-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-N-benzyl-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid
    • 3-[N-benzyl-2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]propanoic acid
    • EN300-1530020
    • 2171787-27-0
    • Inchi: 1S/C31H32N2O5/c34-28(35)17-18-33(19-21-9-2-1-3-10-21)30(36)29(22-11-8-12-22)32-31(37)38-20-27-25-15-6-4-13-23(25)24-14-5-7-16-26(24)27/h1-7,9-10,13-16,22,27,29H,8,11-12,17-20H2,(H,32,37)(H,34,35)
    • InChI Key: YTXDJVBGYQWORI-UHFFFAOYSA-N
    • SMILES: O=C(C(C1CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC1C=CC=CC=1)CCC(=O)O

Computed Properties

  • Exact Mass: 512.23112213g/mol
  • Monoisotopic Mass: 512.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 11
  • Complexity: 801
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 95.9Ų

3-N-benzyl-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid Pricemore >>

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Additional information on 3-N-benzyl-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid

3-N-Benzyl-2-Cyclobutyl-2-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Acetamidopropanoic Acid: A Comprehensive Overview

The compound with CAS number 2171787-27-0, known as 3-N-benzyl-2-cyclobutyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and functional groups, which make it a valuable tool in research and development.

At its core, this compound features a benzyl group, which is a common substituent in organic synthesis and drug design. The cyclobutyl group adds rigidity to the molecule, potentially influencing its pharmacokinetic properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is widely used as a protecting group in peptide synthesis. This feature suggests that the compound may play a role in the synthesis of complex peptides or proteins.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of similar molecules in targeted drug delivery systems, where the Fmoc group serves as a removable protective shield during drug activation. This functionality could be leveraged to create drugs with improved bioavailability and reduced side effects.

In addition to its potential in pharmacology, this compound has also been investigated for its applications in materials science. The combination of a benzyl and cyclobutyl group creates a molecule with unique electronic and mechanical properties. These properties make it a candidate for use in advanced materials such as polymers or nanomaterials.

From a synthetic perspective, the preparation of this compound involves a series of precise reactions, including coupling reactions and protection/deprotection strategies. The use of the Fmoc group allows for controlled synthesis, ensuring high yields and purity. This level of precision is critical in both academic research and industrial applications.

Looking ahead, the continued exploration of this compound's properties will undoubtedly lead to new insights and applications. Its role in peptide synthesis, drug delivery, and materials science underscores its versatility and importance in modern chemistry. As research progresses, we can expect to see even more innovative uses for this fascinating molecule.

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